2-Acetamido-N,N-dimethylprop-2-enamide

• CAS No.: 434935-17-8
• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 2-acetamido-N,N-dimethylprop-2-enamide
• InChI: InChI=1S/C7H12N2O2/c1-5(8-6(2)10)7(11)9(3)4/h1H2,2-4H3,(H,8,10)
• InChI Key: PHLJNLKPHLLKPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=C)C(=O)N(C)C

Description

2-Acetamido-N,N-dimethylprop-2-enamide is a chemical compound with the molecular formula C7H14N2O2 It is known for its unique structure, which includes an acetamido group and a dimethylprop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetamido-N,N-dimethylprop-2-enamide typically involves the reaction of acetamide with N,N-dimethylprop-2-enamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of advanced purification techniques, such as crystallization and distillation, ensures that the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

2-Acetamido-N,N-dimethylprop-2-enamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The acetamido and dimethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-Acetamido-N,N-dimethylprop-2-enamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and polymers.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a drug precursor or active pharmaceutical ingredient.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Acetamido-N,N-dimethylprop-2-enamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Acetamido-N,N-dimethylpropanamide
• N,N-Dimethylpropionamide
• 2-Acetamido-N,N-dimethylacetamide

Uniqueness

2-Acetamido-N,N-dimethylprop-2-enamide is unique due to its specific structural features, which confer distinct reactivity and properties